N-[2-(6,7-Dihydro-5H-cyclopenta[d]pyrimidin-2-yl)ethyl]but-2-ynamide

• IUPAC Name: N-[2-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-yl)ethyl]but-2-ynamide
• InChI: InChI=1S/C13H15N3O/c1-2-4-13(17)14-8-7-12-15-9-10-5-3-6-11(10)16-12/h9H,3,5-8H2,1H3,(H,14,17)
• InChI Key: SVEVXMRMSSRLHM-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCCC1=NC=C2CCCC2=N1
• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol

Description

“N-[2-(6,7-Dihydro-5H-cyclopenta[d]pyrimidin-2-yl)ethyl]but-2-ynamide” is a complex organic compound. It’s a derivative of 6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-amine. The compound is part of a class of molecules known as cyclopenta[d]pyrimidines, which are structural fragments of alkaloids and exhibit a wide spectrum of biological activity.

Synthesis Analysis

The synthesis of similar compounds involves a multicomponent condensation of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents. This reaction represents a profound structural transformation. The Knoevenagel condensation with aldehydes is involved in the process. The resulting alkenes are involved in the Stork alkylation with enamine.

Molecular Structure Analysis

The molecular structure of this compound is complex. It involves a cyclopenta[d]pyrimidine core, which is a bicyclic structure consisting of a pyrimidine ring fused with a cyclopentane ring. The structure of a number of heterocycles obtained on their basis was studied by X-ray structural analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are complex and involve multiple steps. Initially, cyanothioacetamide is formed which then undergoes the Knoevenagel condensation with aldehydes. The resulting alkenes are involved in the Stork alkylation with enamine. The obtained adducts undergo intramolecular cyclotransamination with the formation of salts containing the target bicyclic cyclopenta[b]pyridine structure.